Cas no 1355222-82-0 (1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone)

• Product Name: 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone
• CAS No: 1355222-82-0
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 5159673
• Update Time: 2025-07-19

1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

• Inchi： 1S/C13H17N3O/c1-3-12-4-5-13(14-10-12)16-8-6-15(7-9-16)11(2)17/h3-5,10H,1,6-9H2,2H3
• InChI Key： BHRRWKYRSYEBDT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC=C(C=C)C=C2)CC1)C

Additional information on 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

Professional Introduction to Compound with CAS No. 1355222-82-0 and Product Name: 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone

The compound with the CAS number 1355222-82-0 and the product name 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a piperazine moiety linked to an ethanone group, further substituted with a 5-vinylpyridine ring, which confers distinct pharmacological properties and reactivity.

In recent years, the exploration of piperazine derivatives has been extensively studied for their role in modulating various biological pathways. Piperazine-based compounds are known for their ability to interact with a wide range of targets, including enzymes and receptors, making them valuable scaffolds for drug discovery. The presence of the 5-vinylpyridine substituent in 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone adds an additional layer of complexity, enabling diverse chemical modifications and functionalization. This flexibility is particularly advantageous in designing molecules with tailored pharmacokinetic profiles and enhanced therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel therapeutic agents. The ethanone group serves as a reactive site for further functionalization, allowing chemists to explore various derivatization strategies. For instance, condensation reactions with hydrazines or aldehydes can yield hydrazones or imines, which are common intermediates in medicinal chemistry. Additionally, the vinyl group on the pyridine ring can undergo polymerization or cross-coupling reactions, opening up avenues for the development of advanced materials with pharmaceutical applications.

Recent studies have highlighted the importance of 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone in the context of central nervous system (CNS) disorders. Piperazine derivatives have shown promise as modulators of neurotransmitter systems, particularly those involving dopamine and serotonin. The structural features of this compound suggest that it may interact with receptors such as dopamine D2 and serotonin 5-HT2A receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Preliminary computational studies have indicated that the compound exhibits favorable binding affinities to these targets, making it a promising candidate for further investigation.

The synthesis of 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The key step involves the coupling of 4-(5-vinylpyridin-2-yl)piperazine with acetophenone under controlled conditions. This reaction typically proceeds via nucleophilic addition followed by elimination, yielding the desired product in good yields when optimized properly. The use of palladium-based catalysts has been reported to enhance reaction efficiency and selectivity, highlighting the importance of catalytic methods in contemporary drug synthesis.

From a pharmaceutical perspective, the pharmacokinetic properties of 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone are critical factors that determine its clinical utility. In vitro studies have demonstrated that this compound exhibits moderate solubility in both aqueous and organic solvents, suggesting potential for oral administration. Additionally, preliminary toxicity assessments have shown that it is well-tolerated at subtoxic doses, indicating a favorable safety profile. These findings are encouraging and warrant further investigation into its bioavailability and metabolic stability.

The versatility of 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone extends beyond its use as an intermediate in drug synthesis. It also serves as a valuable tool for mechanistic studies in chemical biology. By incorporating isotopic labels or fluorescent tags into its structure, researchers can probe its interactions with biological targets at a molecular level. Such studies not only enhance our understanding of pharmacological mechanisms but also provide insights into potential off-target effects that could influence therapeutic outcomes.

In conclusion, 1-[4-(5-Vinyl-pyridin-2-yl)-piperazin-1-yl]-ethanone (CAS No. 1355222-82-0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and diverse reactivity make it a versatile scaffold for developing novel therapeutic agents. Ongoing research efforts are focused on exploring its pharmacological potential and optimizing synthetic methodologies for large-scale production. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient care.